1-Phenyloctahydropyrrolo[3,4-B]pyrrole

• CAS No.: 128758-05-4
• Molecular Formula: C12H16N2
• Molecular Weight: 188.27 g/mol
• IUPAC Name: 1-phenyl-3,3a,4,5,6,6a-hexahydro-2H-pyrrolo[2,3-c]pyrrole
• InChI: InChI=1S/C12H16N2/c1-2-4-11(5-3-1)14-7-6-10-8-13-9-12(10)14/h1-5,10,12-13H,6-9H2
• InChI Key: LCNJZWFCHJIHFG-UHFFFAOYSA-N
• SMILES: C1CN(C2C1CNC2)C3=CC=CC=C3

Description

1-Phenyloctahydropyrrolo[3,4-B]pyrrole is a useful research compound. Its molecular formula is C12H16N2 and its molecular weight is 188.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7.6 g (31.6 mmol) of ethyl 2-phenyl-2,7-diazabicyclo [3.3.0]octane-7-carboxylate are heated under reflux overnight with 50 ml of concentrated hydrochloric acid. The mixture is concentrated, the residue is taken up in 50 ml of 10% strength sodium hydroxide solution and the mixture is extracted five times using 50 ml of chloroform each time. The extracts are dried over potassium carbonate and concentrated, and the residue is distilled.